N-(4-((2-(cyclohex-1-en-1-yl)ethyl)carbamoyl)oxazol-2-yl)-5-methylisoxazole-3-carboxamide

• IUPAC Name: N-[4-[2-(cyclohexen-1-yl)ethylcarbamoyl]-1,3-oxazol-2-yl]-5-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C17H20N4O4/c1-11-9-13(21-25-11)16(23)20-17-19-14(10-24-17)15(22)18-8-7-12-5-3-2-4-6-12/h5,9-10H,2-4,6-8H2,1H3,(H,18,22)(H,19,20,23)
• InChI Key: POEZAIXNSGUIJP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NC2=NC(=CO2)C(=O)NCCC3=CCCCC3
• Molecular Formula: C17H20N4O4
• Molecular Weight: 344.4 g/mol

Description

N-(4-((2-(cyclohex-1-en-1-yl)ethyl)carbamoyl)oxazol-2-yl)-5-methylisoxazole-3-carboxamide is a useful research compound. Its molecular formula is C17H20N4O4 and its molecular weight is 344.371. The purity is usually 95%.
BenchChem offers high-quality N-(4-((2-(cyclohex-1-en-1-yl)ethyl)carbamoyl)oxazol-2-yl)-5-methylisoxazole-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-((2-(cyclohex-1-en-1-yl)ethyl)carbamoyl)oxazol-2-yl)-5-methylisoxazole-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticonvulsant Activity

Research on enaminones, which share structural similarities with the compound of interest, demonstrates their potential anticonvulsant activity. The x-ray crystal structure analysis of related compounds has been correlated to anticonvulsant activity in mice and rats. A hypothesis for the toxicity of these analogs has been advanced, and a series of 5-methyl-N-(3-oxocyclohex-1-enyl)-isoxazole-3-carboxamides were synthesized and evaluated for anticonvulsant activity. These findings indicate a potential avenue for the development of new anticonvulsant drugs (Jackson et al., 2012).

Synthesis and Characterization of Research Chemicals

The synthesis and characterization of novel compounds for research purposes are crucial. A study identified and characterized a compound known as 3,5-AB-CHMFUPPYCA, obtained from an internet vendor and mistaken for another chemical. This work underscores the importance of accurate identification and characterization of research chemicals, which is critical for ensuring the reliability of scientific studies (McLaughlin et al., 2016).

Novel Anticancer and Anti-inflammatory Agents

The exploration of new classes of compounds, such as cyclic dipeptidyl ureas, indicates the potential for discovering anticancer and anti-inflammatory agents. For instance, the synthesis of 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides presents a new class of pseudopeptidic [1,2,4]triazines, which could lead to novel therapeutic options (Sañudo et al., 2006).

Development of Broad-Spectrum Antitumor Agents

Research on imidazotetrazines, specifically the synthesis of 8-carbamoyl-3-(2-chloroethyl)imidazo[5,1-d]-1,2,3,5-tetrazin-4(3 H)-one, highlights the potential for creating broad-spectrum antitumor agents. These compounds may act as prodrug modifications, leading to significant therapeutic advances in cancer treatment (Stevens et al., 1984).